N-ACETYL-3-O-B-D-GALACTOPYRANOSYL-B-D-GA

Description

N-Acetyl-3-O-β-D-galactopyranosyl-β-D-GA is a chemical compound also known as N-Acetyl-3-O-β-D-galactopyranosyl-β-D-galactosamine . It is related to the Tn antigen, an abnormal mucin-type O-glycan . The Tn antigen, or GalNAcα1-O-Ser/Thr, consists of N-acetyl-d-galactosamine with a glycosidic α linkage to serine/threonine residues in glycoproteins .

The Tn antigen's expression is associated with cancer and several human disorders . This antigen arises due to mutations in genes for T-synthase or Cosmc, or genes affecting other steps of O-glycosylation pathways . Therapeutic approaches and vaccines based on Tn expression are under development due to its association with disease .

Another related compound is GL-3 (globo-triaosylceramide), a neutral glycosphingolipid . GL-3's complete chemical structure is galactopyranosyl-,1-4 . Research on GL-3 has explored its role in the metabolism of globoside and its presence in Fabry's disease .

• CAS No.: 100836-88-2
• Product Name: N-ACETYL-3-O-B-D-GALACTOPYRANOSYL-B-D-GA
• Molecular Formula: C15H27NO11
• Molecular Weight: 397.37 g/mol
• IUPAC Name: N-[5-hydroxy-6-(hydroxymethyl)-2-methoxy-4-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-3-yl]acetamide
• Standard InChI: InChI=1S/C15H27NO11/c1-5(19)16-8-13(10(21)7(4-18)25-14(8)24-2)27-15-12(23)11(22)9(20)6(3-17)26-15/h6-15,17-18,20-23H,3-4H2,1-2H3,(H,16,19)
• Standard InChIKey: JPIHIQIYWZWIPU-UHFFFAOYSA-N
• SMILES: CC(=O)NC1C(C(C(OC1OC)CO)O)OC2C(C(C(C(O2)CO)O)O)O
• Canonical SMILES: CC(=O)NC1C(C(C(OC1OC)CO)O)OC2C(C(C(C(O2)CO)O)O)O
• Synonyms: Gal1-ß-3GlcNAc1-ß-OMe
• PubChem Compound: 3660162
• Last Modified: Apr 15 2024